Cas no 1899047-08-5 (3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine)

• Product Name: 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine
• CAS No: 1899047-08-5
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6254246
• PubChem ID: 117291108
• Update Time: 2025-06-24

3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine
• 3-[2-(pyrrolidin-1-yl)phenyl]prop-2-en-1-amine
• 1899047-08-5
• EN300-1759890

• Inchi： 1S/C13H18N2/c14-9-5-7-12-6-1-2-8-13(12)15-10-3-4-11-15/h1-2,5-8H,3-4,9-11,14H2/b7-5+
• InChI Key： AATMCMNXJDGLOD-FNORWQNLSA-N
• SMILES： N1(C2C=CC=CC=2/C=C/CN)CCCC1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine

Introduction to Compound with CAS No. 1899047-08-5 and Product Name: 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine

The compound with the CAS number 1899047-08-5 and the product name 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a pyrrolidinyl moiety linked to a phenylprop-2-enyl backbone, which suggests a high degree of flexibility and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceutical agents. The pyrrolidin-1-yl group in this compound is particularly noteworthy, as it is known to enhance binding affinity and selectivity in biological targets. This feature has been extensively explored in the design of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and cancer. The phenylprop-2-enyl moiety further contributes to the compound's pharmacological profile by providing a hydrophobic surface that can interact favorably with lipid-rich environments within biological membranes.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine have been influenced by advancements in synthetic methodologies and computational modeling techniques. Modern synthetic approaches have enabled the efficient construction of complex molecular frameworks, while computational tools have facilitated the prediction of biological activity and optimization of lead compounds. These advancements have collectively accelerated the process of drug discovery, allowing researchers to rapidly identify and validate promising candidates for further development.

The potential therapeutic applications of 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine are vast, encompassing a range of diseases characterized by dysregulated enzymatic activity or aberrant signaling pathways. For instance, preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. Additionally, its ability to modulate receptor interactions makes it a candidate for treating neurological disorders, where precise control over receptor activity is crucial for therapeutic efficacy.

The structural features of 3-2-(pyrrolidin-1-yl)phenylprop-2-en-1-amine also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Such modifications are essential for translating preclinical findings into clinical success, ensuring that novel compounds are not only biologically active but also suitable for human use.

Recent publications have begun to explore the role of 3-(pyrrolidin-1-yloxy)phenylpropene derivatives in drug discovery. These studies have demonstrated that structural analogs of this compound can exhibit diverse biological activities, depending on the nature of substituents attached to the core scaffold. For example, certain derivatives have shown promise in preclinical models of inflammation and pain management, highlighting the therapeutic potential of this chemical class. Such findings underscore the importance of continued research into novel heterocyclic compounds like 3-(pyrrolidin-yloxy)phenylpropene derivatives, which may yield breakthroughs in treating complex diseases.

The synthesis of 3-(pyrrolidin-yloxy)phenylpropene derivatives has been made possible by advances in organic synthesis techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation methods. These methodologies have enabled chemists to construct complex molecular architectures with high precision and yield, facilitating the rapid exploration of novel chemical space. Additionally, computational approaches such as molecular docking and virtual screening have been instrumental in identifying promising candidates for further experimental validation.

In conclusion,3-(pyrrolidin-yloxy)phenylpropene derivatives, including 3-(pyrrolidin-yloxy)phenethylamine analogs, represent a promising class of compounds with significant therapeutic potential. Their unique structural features and diverse biological activities make them valuable tools for drug discovery and development. As research in this area continues to progress,3-(pyrrolidin-yloxy)phenethylamine derivatives are likely to play an increasingly important role in addressing unmet medical needs across multiple disease indications.